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Compound of Interest

Compound Name: 5-Bromo-1-chloroisoquinoline

Cat. No.: B1288641

Essential Safety and Handling Guide for 5-
Bromo-1-chloroisoquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-1-chloroisoquinoline, a halogenated aromatic compound. Adherence to these
procedures is essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-1-chloroisoquinoline is a chemical that requires careful handling due to its potential
hazards. While a specific Safety Data Sheet (SDS) for the 5-bromo isomer was not located,
data for the structurally similar 7-Bromo-1-chloroisoquinoline indicates that it can cause skin
and eye irritation, and may cause respiratory irritation.[1][2] Therefore, a comprehensive
personal protective equipment plan is mandatory.

Quantitative Data Summary
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Property Value Source
Molecular Formula C9H5BrCIN [2]
Molecular Weight 242.50 g/mol [2][3]
Appearance Solid Crystalline [2]

Skin Corrosion/Irritation:
Category 2, Serious Eye
Damage/Eye Irritation:

Hazard Classifications Category 2, Specific target [1]
organ toxicity (single
exposure): Category 3

(Respiratory system)

Recommended Personal Protective Equipment (PPE)
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Category

Recommended PPE

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 or OSHA's 29
CFR 1910.133 standards. A
face shield should also be

used where splashing is a risk.

[1]14]

Protects against splashes and
vapors that can cause serious

eye damage.[5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant lab coat or

apron, and closed-toe shoes.

[1]5]

Prevents skin contact, which

can lead to irritation or burns.

[5]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[5] If ventilation is
inadequate, a NIOSH/MSHA
approved respirator with
appropriate cartridges for
organic vapors should be
used.[1]

Minimizes inhalation of dust or
vapors, which can cause

respiratory tract irritation.[1]

Operational Plan: Handling and Experimental

Protocols

A step-by-step approach to handling 5-Bromo-1-chloroisoquinoline will minimize exposure

risk and prevent contamination.

Preparation and Handling

o Work Area Preparation: All work with 5-Bromo-1-chloroisoquinoline should be conducted

in a designated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[5] Before starting, ensure the work surface is clean and uncluttered.
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e Personal Protective Equipment (PPE) Check: Before handling the compound, don all
required PPE as outlined in the table above.

» Weighing and Transfer: Carefully weigh the required amount of the solid compound on a
tared weigh boat or paper inside the fume hood. Use appropriate tools, such as a spatula, to
transfer the solid. Avoid creating dust.[1]

» Dissolution: If the experimental protocol requires a solution, add the solvent to the vessel
containing the weighed compound slowly to avoid splashing.

o Reaction Setup: All experimental procedures involving this compound must be performed
within the chemical fume hood.[5] Keep the sash at the lowest practical height.

Disposal Plan

Proper disposal of 5-Bromo-1-chloroisoquinoline and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal

o Waste Collection: All solid waste contaminated with 5-Bromo-1-chloroisoquinoline (e.g.,
weigh papers, gloves, pipette tips) should be placed in a designated, sealed, and clearly
labeled hazardous waste container.

» Liquid Waste: Solutions containing 5-Bromo-1-chloroisoquinoline and rinsates from
cleaning contaminated glassware should be collected in a separate, labeled hazardous
waste container for halogenated organic waste.[5] Do not mix with non-halogenated waste.

[5]

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with the compound. Rinse with a suitable solvent (e.g., acetone) inside the fume hood, and
collect the rinsate as hazardous waste.[5]

e Institutional Procedures: Follow all institutional and local regulations for the disposal of
hazardous chemical waste.[6]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 5-Bromo-1-chloroisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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